Cas no 1803783-69-8 (3,5-Dibromo-2,4-difluorothiophenol)

• Product Name: 3,5-Dibromo-2,4-difluorothiophenol
• CAS No: 1803783-69-8
• MF: C₆H₂Br₂F₂S
• MW: 303.949885845184
• MDL: MFCD28784469
• CID: 4705721
• Update Time: 2025-06-08

3,5-Dibromo-2,4-difluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2,4-difluorothiophenol

• MDL： MFCD28784469
• Inchi： 1S/C6H2Br2F2S/c7-2-1-3(11)6(10)4(8)5(2)9/h1,11H
• InChI Key： ZMIARGJREZIHLW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1F)S)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 1

Additional information on 3,5-Dibromo-2,4-difluorothiophenol

Introduction to 3,5-Dibromo-2,4-difluorothiophenol (CAS No. 1803783-69-8)

3,5-Dibromo-2,4-difluorothiophenol (CAS No. 1803783-69-8) is a fluorinated and brominated thiophene derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural motif, exhibits a rich chemical reactivity that makes it a valuable intermediate in the development of various functional materials and bioactive molecules. The presence of both bromo and fluoro substituents on the thiophene ring imparts distinct electronic and steric properties, enabling its utility in diverse synthetic applications.

The compound’s molecular structure consists of a thiophene core substituted with two bromine atoms at the 3- and 5-positions and two fluorine atoms at the 2- and 4-positions. This arrangement creates a highly electron-deficient system, which can be exploited in cross-coupling reactions, metal-catalyzed transformations, and as a precursor for more complex heterocyclic frameworks. The electron-withdrawing nature of the bromo and fluoro groups enhances the electrophilicity of the thiophene ring, facilitating its participation in nucleophilic aromatic substitution (SNAr) reactions and other electrophilic aromatic substitution (EAS) processes.

In recent years, 3,5-Dibromo-2,4-difluorothiophenol has been extensively studied for its potential applications in pharmaceuticals. Its structural features make it an attractive scaffold for designing novel therapeutic agents targeting various biological pathways. For instance, thiophene derivatives have been widely explored in the development of antiviral, anticancer, and anti-inflammatory drugs due to their ability to interact with biological macromolecules such as enzymes and receptors. The fluorine substituents, in particular, have been shown to improve metabolic stability and binding affinity in drug candidates.

One of the most compelling aspects of 3,5-Dibromo-2,4-difluorothiophenol is its role as a key intermediate in synthesizing more complex molecules. Researchers have leveraged its reactivity to construct advanced heterocyclic systems by employing palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These transformations allow for the introduction of diverse functional groups at specific positions on the thiophene ring, enabling the creation of libraries of structurally diverse compounds for high-throughput screening.

Moreover, the compound’s utility extends beyond pharmaceutical applications into materials science. Fluorinated thiophenes are known for their excellent electronic properties, making them suitable candidates for organic semiconductors, light-emitting diodes (OLEDs), and other optoelectronic devices. The bromine substituents further enhance their compatibility with traditional synthetic methodologies used in polymer chemistry and surface functionalization. Recent studies have demonstrated the incorporation of 3,5-Dibromo-2,4-difluorothiophenol into conjugated polymers that exhibit high charge carrier mobility and thermal stability.

The synthesis of 3,5-Dibromo-2,4-difluorothiophenol typically involves multi-step organic transformations starting from commercially available precursors such as thiophene or its halogenated derivatives. Advanced synthetic strategies often employ transition metal catalysis to achieve regioselective functionalization at multiple positions on the thiophene ring. The use of fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride) allows for efficient introduction of fluorine atoms while maintaining control over reaction conditions to prevent unwanted side products.

In academic research circles, 3,5-Dibromo-2,4-difluorothiophenol has been utilized as a model compound to investigate reaction mechanisms and develop new synthetic protocols. Its well-defined structure provides a scaffold for studying electronic effects and steric influences on aromatic substitution reactions. Computational studies have also been employed to predict its reactivity profiles and optimize synthetic routes based on density functional theory (DFT) calculations.

The pharmaceutical industry has shown particular interest in 3,5-Dibromo-2,4-difluorothiophenol due to its potential as a building block for drug discovery programs. Its ability to undergo facile modifications allows medicinal chemists to rapidly explore structural variations while maintaining core pharmacological properties. Several research groups have reported novel analogs derived from this compound that exhibit promising biological activity against targets such as kinases and ion channels.

From an industrial perspective, 3,5-Dibromo-2,4-difluorothiophenol represents an important commodity chemical that supports large-scale synthesis operations. Its production is optimized for cost-effectiveness while adhering to stringent quality control measures to ensure batch-to-batch consistency. Manufacturers often focus on developing greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents.

The future prospects for 3,5-Dibromo,2,4-difluorothiophenol are promising given its versatility as an intermediate. Emerging fields such as medicinal chemistry informatics and artificial intelligence-driven drug design are expected to further enhance its utility by accelerating the discovery of new therapeutic agents derived from this scaffold. Additionally, 3,5-Dibromo,2,4-difluorothiophenol may find expanded applications in advanced materials where its electronic properties contribute to next-generation technologies.